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Compound of Interest

Compound Name: (5R)-BW-4030W92

Cat. No.: B1244023

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (5R)-BW-4030W92, a
selective A1 adenosine receptor antagonist, in high-throughput screening (HTS) campaigns.
The following sections detail the mechanism of action, key experimental protocols, and data
interpretation guidelines to facilitate the discovery and characterization of novel A1 adenosine
receptor ligands.

Introduction to (5R)-BW-4030W92 and the Al
Adenosine Receptor

The Al adenosine receptor (A1AR) is a G protein-coupled receptor (GPCR) that plays a crucial
role in various physiological processes, including cardiovascular function, neurotransmission,
and inflammation.[1] ALARs are ubiquitously expressed throughout the body.[2] Activation of
the A1AR by its endogenous ligand, adenosine, initiates a signaling cascade through its
coupling to Gai/o proteins.[3] This leads to the inhibition of adenylyl cyclase, resulting in
decreased intracellular cyclic AMP (cAMP) levels.[3][4] Additionally, A1LAR activation can
modulate other signaling pathways, such as phospholipase C (PLC) and various ion channels.

[2]3]

(5R)-BW-4030W92 is a potent and selective antagonist of the A1 adenosine receptor. As an
antagonist, it binds to the receptor but does not elicit a biological response. Instead, it blocks
the binding of adenosine and other agonists, thereby inhibiting the downstream signaling
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effects of ALAR activation. This property makes (5R)-BW-4030W92 a valuable tool for studying
A1AR function and for screening compound libraries to identify novel agonists, antagonists, or
allosteric modulators.

Al Adenosine Receptor Signhaling Pathway

The primary signaling pathway initiated by A1 adenosine receptor activation is the inhibition of
cAMP production. The diagram below illustrates this process and the antagonistic action of
(5R)-BW-4030W92.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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